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Introduction

Bongkrekic acid (BKA) is a potent mitochondrial toxin produced by the bacterium Burkholderia

gladioli pathovar cocovenenans.[1] This highly unsaturated tricarboxylic acid is a formidable foe

in food safety, implicated in lethal food poisoning outbreaks from contaminated fermented

coconut or corn products.[1][2] Beyond its toxicity, BKA's unique mechanism of action has

made it a valuable tool in apoptosis research.[3] It acts as a specific and high-affinity inhibitor of

the mitochondrial adenine nucleotide translocase (ANT), a key transporter responsible for

exchanging cytosolic adenosine diphosphate (ADP) for mitochondrial adenosine triphosphate

(ATP).[4][5]

This technical guide focuses on the chemical properties and structure of Bongkrekic acid, with

a special emphasis on its stable isotope-labeled form, Bongkrekic acid-13C28. This

isotopologue, where all 28 carbon atoms are replaced with the heavy isotope ¹³C, is an

indispensable internal standard for accurate quantification in complex biological matrices using

mass spectrometry-based methods.[6][7]

Chemical Structure
Bongkrekic acid is a complex polyketide characterized by a long, flexible C28 carbon

backbone.[8] Its structure features three carboxylic acid moieties, a methoxy group, three

methyl groups, and a series of conjugated and non-conjugated double bonds, contributing to its
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lipophilic nature.[8][9] The precise arrangement of these functional groups and the specific

stereochemistry of its chiral centers are crucial for its high-affinity binding to the ANT protein.

IUPAC Name: (2E,4Z,6R,8Z,10E,14E,17S,18E,20Z)-20-(carboxymethyl)-6-methoxy-2,5,17-

trimethyldocosa-2,4,8,10,14,18,20-heptaenedioic acid.[8]

Bongkrekic Acid-13C28 is the isotopically labeled analogue of Bongkrekic acid where all 28

carbon atoms in the molecule have been substituted with the ¹³C isotope.[6][7] This substitution

results in a molecule that is chemically identical to the native compound but has a greater

molecular weight, allowing it to be distinguished by mass spectrometry.[7]
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Simplified Structure of Bongkrekic Acid
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Bongkrekic Acid's Mechanism of Action
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Quantitative Analysis Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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